3,4-Dibromo-2-(((2-(3-chlorophenyl)benzo[d]oxazol-5-yl)imino)methyl)-6-methoxyphenol
CAS No.:
Cat. No.: VC15507858
Molecular Formula: C21H13Br2ClN2O3
Molecular Weight: 536.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C21H13Br2ClN2O3 |
|---|---|
| Molecular Weight | 536.6 g/mol |
| IUPAC Name | 3,4-dibromo-2-[[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]iminomethyl]-6-methoxyphenol |
| Standard InChI | InChI=1S/C21H13Br2ClN2O3/c1-28-18-9-15(22)19(23)14(20(18)27)10-25-13-5-6-17-16(8-13)26-21(29-17)11-3-2-4-12(24)7-11/h2-10,27H,1H3 |
| Standard InChI Key | JNMAFKVXLBSHBO-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC(=C(C(=C1O)C=NC2=CC3=C(C=C2)OC(=N3)C4=CC(=CC=C4)Cl)Br)Br |
Introduction
3,4-Dibromo-2-(((2-(3-chlorophenyl)benzo[d]oxazol-5-yl)imino)methyl)-6-methoxyphenol is a complex organic compound characterized by its intricate molecular structure, which includes multiple bromine atoms, a chlorophenyl group, and a benzo[d]oxazole moiety. This compound belongs to a class of organic molecules that may exhibit significant pharmacological properties due to their complex architecture. The presence of various functional groups such as methoxy and imino enhances its potential reactivity and biological activity.
Synthesis Methods
The synthesis of 3,4-Dibromo-2-(((2-(3-chlorophenyl)benzo[d]oxazol-5-yl)imino)methyl)-6-methoxyphenol typically involves several key steps, including the bromination of phenolic precursors and subsequent condensation reactions with substituted benzo[d]oxazoles. The synthesis may require optimization of reaction conditions such as temperature, solvent choice, and reaction time to maximize yield and purity.
Synthesis Steps:
-
Bromination: The initial step involves the bromination of a phenolic precursor to introduce the bromine atoms.
-
Condensation Reaction: The brominated compound is then reacted with a substituted benzo[d]oxazole in a condensation reaction to form the desired imino linkage.
-
Purification: The final product is purified using techniques such as recrystallization or chromatography.
Characterization Techniques
Characterization of 3,4-Dibromo-2-(((2-(3-chlorophenyl)benzo[d]oxazol-5-yl)imino)methyl)-6-methoxyphenol involves various spectroscopic methods to confirm its structure and purity. These include:
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the molecular structure by analyzing the magnetic properties of atomic nuclei.
-
Mass Spectrometry (MS): Used to determine the molecular weight and fragmentation patterns of the compound.
-
Infrared Spectroscopy (IR): Helps identify functional groups based on their vibrational frequencies.
Spectroscopic Data:
| Spectroscopic Method | Key Features |
|---|---|
| NMR | Detailed structural information, including proton and carbon environments. |
| MS | Molecular weight and fragmentation patterns. |
| IR | Identification of functional groups based on vibrational frequencies. |
Potential Applications and Biological Activities
Research indicates that compounds similar to 3,4-Dibromo-2-(((2-(3-chlorophenyl)benzo[d]oxazol-5-yl)imino)methyl)-6-methoxyphenol may exhibit various biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The specific combination of halogenated phenolic structures and the benzo[d]oxazole ring system in this compound may provide enhanced stability and bioactivity compared to simpler analogs.
Biological Activities:
| Compound Feature | Potential Biological Activity |
|---|---|
| Bromine Substitution | Antimicrobial properties |
| Benzo[d]oxazole Moiety | Anti-inflammatory effects |
| Chlorophenyl Group | Anticancer activities |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume